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Compound of Interest

Compound Name: JNJ-26489112

Cat. No.: B1673008 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

The proper disposal of the investigational compound JNJ-26489112 is a critical aspect of

laboratory safety and environmental responsibility. As a CNS-active agent and a sulfamide-

containing compound, it necessitates handling as hazardous chemical waste. Adherence to

established protocols is essential to mitigate risks to personnel and the environment. This guide

provides a procedural, step-by-step plan for the safe disposal of JNJ-26489112, in the absence

of a specific Safety Data Sheet (SDS).

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle JNJ-26489112 with the

appropriate personal protective equipment (PPE). This includes, but is not limited to, chemical-

resistant gloves, a lab coat, and eye protection. All handling of the compound, especially when

dealing with powdered forms or preparing solutions, should be conducted in a well-ventilated

area or a chemical fume hood to prevent inhalation of dust or aerosols.

Step-by-Step Disposal Protocol
The primary directive for the disposal of JNJ-26489112 is to treat it as hazardous chemical

waste. Under no circumstances should this compound be disposed of down the drain or in

regular trash.
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Waste Identification and Segregation:

Identify all waste streams containing JNJ-26489112. This includes pure, unused

compound, expired materials, solutions, contaminated labware (e.g., vials, pipette tips,

gloves), and any spill cleanup materials.

Segregate JNJ-26489112 waste from other laboratory waste streams to prevent

unintended chemical reactions.[1][2] It is particularly important to avoid mixing with

incompatible wastes.[1]

Containerization:

Use a dedicated, chemically resistant, and leak-proof container for the collection of JNJ-
26489112 waste.[3][4] The container should be in good condition and have a secure, tight-

fitting lid.[4]

Clearly label the waste container with "Hazardous Waste," the chemical name "JNJ-
26489112," and any other identifiers required by your institution's Environmental Health

and Safety (EHS) department.[1][3]

Waste Accumulation and Storage:

Store the sealed hazardous waste container in a designated and secure satellite

accumulation area (SAA) within the laboratory.[4]

This area should be away from general lab traffic and clearly marked. Ensure secondary

containment, such as a tray or bin, is used to capture any potential leaks.[1][2]

Arranging for Final Disposal:

Once the waste container is full, or if the research project is completed, contact your

institution's EHS department to schedule a pickup.

Do not attempt to treat or neutralize the chemical waste unless you are a trained

professional following an approved institutional protocol.
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Your EHS department will have established procedures and certified vendors for the final

disposal of chemical waste in compliance with federal, state, and local regulations.[3]

Disposal of Contaminated Materials
Empty Containers: Thoroughly empty any containers that held JNJ-26489112. The first rinse

of the container should be collected as hazardous waste.[1] For highly toxic compounds, the

first three rinses must be collected.[1] After thorough rinsing and air-drying, the container

may be disposed of as non-hazardous waste or recycled, depending on institutional policies.

Contaminated Labware and PPE: Disposable items such as gloves, pipette tips, and vials

that have come into contact with JNJ-26489112 should be placed in the designated

hazardous waste container.

Quantitative Data Summary
Due to the lack of a publicly available Safety Data Sheet for JNJ-26489112, specific

quantitative data for disposal, such as concentration limits for sewer disposal or specific

chemical incompatibilities, are not available. The following table provides a qualitative summary

of key disposal parameters based on general best practices for laboratory chemical waste.
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Parameter Guideline Source

Waste Classification Hazardous Chemical Waste
General Laboratory Safety

Guidelines

Disposal Method

Collection by certified

hazardous waste vendor via

institutional EHS

[1][3]

Incompatible Wastes

Avoid mixing with strong

oxidizing agents, acids, and

bases unless specific reaction

data is known.

[2][4]

Container Type
Chemically resistant, leak-

proof, with a secure lid.
[3][4]

Labeling Requirements

"Hazardous Waste," "JNJ-

26489112," and other

institutional identifiers.

[1][3]

JNJ-26489112 Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of JNJ-
26489112 and associated materials.
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JNJ-26489112 Waste Generated
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Caption: Workflow for the safe disposal of JNJ-26489112 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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